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Compound of Interest

Compound Name: N1-Benzylpropane-1,3-diamine

Cat. No.: B111822 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for the proper disposal of N1-Benzylpropane-1,3-diamine (CAS: 13910-48-0), ensuring the

safety of laboratory personnel and compliance with environmental regulations. The following

procedures are designed for researchers, scientists, and drug development professionals.

N1-Benzylpropane-1,3-diamine is classified as a corrosive substance that causes severe skin

burns and eye damage.[1][2][3][4] Adherence to these disposal protocols is mandatory to

mitigate risks.

Hazard Profile and Safety Data
A thorough understanding of the chemical's properties is the first step in safe handling and

disposal.
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Property Value Source

CAS Number 13910-48-0 [1][2][3]

Molecular Formula C10H16N2 [2][3][4]

Molecular Weight 164.25 g/mol [3][4]

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage.
[1][2][3][4]

GHS Signal Word Danger [2]

Physical State Liquid [3]

Storage

Store in a cool, dark, and well-

ventilated place under inert

gas.

[3]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol must be strictly followed for the disposal of N1-Benzylpropane-1,3-
diamine and its contaminated containers.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile rubber), safety

goggles, and a lab coat.

Work in a well-ventilated area, preferably under a chemical fume hood.

2. Waste Collection:

Collect waste N1-Benzylpropane-1,3-diamine in a dedicated, properly labeled, and sealed

container.

Do not mix with other waste streams unless compatibility is confirmed.
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For spills, absorb the material with an inert absorbent (e.g., sand, silica gel) and place it in a

suitable container for disposal.

3. Container Decontamination:

Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

The rinsate must be collected and treated as hazardous waste.

Never rinse containers into the drain.

4. Final Disposal:

All waste containing N1-Benzylpropane-1,3-diamine must be disposed of through an

approved hazardous waste disposal facility.

Follow all local, state, and federal regulations for hazardous waste disposal.

Label the waste container clearly with the chemical name and associated hazards.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N1-
Benzylpropane-1,3-diamine.
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Caption: Disposal workflow for N1-Benzylpropane-1,3-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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